N-(2-ethylphenyl)-4-methylbenzamide
Overview
Description
Scientific Research Applications
Metabolic Studies and Stability Analysis
Research has investigated the stability and metabolic pathways of compounds similar to N-(2-ethylphenyl)-4-methylbenzamide. For instance, a study on N-methylbenzamides and its derivatives, including N-(hydroxymethyl)-benzamide, highlighted their metabolic conversion and stability, which is crucial for understanding the pharmacokinetics and pharmacodynamics of related compounds (Ross et al., 1983).
Crystalline Forms and Medical Applications
Another aspect of research focuses on the novel crystalline forms of benzamide derivatives. For example, crystalline forms of 3,5-dibromo-N-[(2S)-2-(-4-fluorophenyl)-4-(3-morpholin-4-ylazetidin-1-yl)butyl]-N-methylbenzamide, a derivative of N-methylbenzamide, have been explored for their therapeutic potential in treating various disorders, including asthma and depression (Norman, 2008).
Chemical Structure and Properties
The study of the chemical structure and properties of benzamide derivatives is another area of interest. For instance, the structures of various anilides of 2,2'-thiodibenzoic acid, including derivatives similar to N-(2-ethylphenyl)-4-methylbenzamide, were analyzed to understand their molecular arrangements and hydrogen bonding interactions, which are significant for designing new molecules with desired properties (Helliwell et al., 2012).
Chromatographic Analysis
Chromatographic techniques have been utilized to analyze the elution characteristics of substituted N-ethylbenzamides, which are closely related to N-(2-ethylphenyl)-4-methylbenzamide. This research aids in understanding the interactions and behaviors of such compounds in various chromatographic systems, contributing to analytical chemistry and drug development processes (Lehtonen, 1983).
Metabolism and Biochemical Interactions
Studies on the metabolism of N,N-dimethylbenzamides, which are structurally related to N-(2-ethylphenyl)-4-methylbenzamide, have provided insights into their biochemical interactions and transformation processes. Understanding the metabolic pathways of such compounds is crucial for predicting their behavior in biological systems (Constantino et al., 1992).
Synthesis and Pharmacological Evaluation
Research has also been conducted on the synthesis and evaluation of various benzamide derivatives for their pharmacological properties. For example, the synthesis and antibacterial evaluation of specific benzamide derivatives highlight the potential of these compounds in medical applications, particularly in combating bacterial infections (Ravichandiran et al., 2015).
properties
IUPAC Name |
N-(2-ethylphenyl)-4-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO/c1-3-13-6-4-5-7-15(13)17-16(18)14-10-8-12(2)9-11-14/h4-11H,3H2,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIRBVHVZVDXCIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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